Cas no 82954-09-4 ((2,4-Dimethylphenyl)(phenyl)acetonitrile)

• Product Name: (2,4-Dimethylphenyl)(phenyl)acetonitrile
• CAS No: 82954-09-4
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• MDL: MFCD24849131
• CID: 4717282
• Update Time: 2025-06-14

(2,4-Dimethylphenyl)(phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)(phenyl)acetonitrile
• T5612
• benzeneacetonitrile, 2,4-dimethyl-alpha-phenyl-
• (2,4-Dimethylphenyl)(phenyl)acetonitrile

• MDL： MFCD24849131
• Inchi： 1S/C16H15N/c1-12-8-9-15(13(2)10-12)16(11-17)14-6-4-3-5-7-14/h3-10,16H,1-2H3
• InChI Key： MUZOOZSDJFIEBR-UHFFFAOYSA-N
• SMILES： N#CC(C1C=CC=CC=1)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Topological Polar Surface Area: 23.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2,4-Dimethylphenyl)(phenyl)acetonitrile

Comprehensive Analysis of (2,4-Dimethylphenyl)(phenyl)acetonitrile (CAS No. 82954-09-4): Properties, Applications, and Industry Trends

(2,4-Dimethylphenyl)(phenyl)acetonitrile (CAS No. 82954-09-4) is a specialized organic compound belonging to the acetonitrile derivatives family. This compound has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The presence of both dimethylphenyl and phenyl groups in its molecular structure contributes to its distinct chemical reactivity, making it a valuable building block in synthetic chemistry.

In the context of current industry trends, researchers are increasingly focusing on sustainable synthesis methods for compounds like (2,4-Dimethylphenyl)(phenyl)acetonitrile. With growing environmental concerns, many users search for "green chemistry approaches for nitrile synthesis" or "eco-friendly production of aromatic acetonitriles." This compound serves as an excellent case study for such discussions, as modern synthetic routes emphasize catalyst optimization and waste reduction principles.

The physicochemical properties of 82954-09-4 make it particularly interesting for high-performance material development. Its molecular architecture suggests potential applications in liquid crystal formulations and advanced polymer additives, topics frequently searched by material engineers. Recent patent literature reveals innovative uses of this compound in electronic material coatings, where its thermal stability and compatibility with organic matrices are highly valued.

From a pharmaceutical perspective, (2,4-Dimethylphenyl)acetonitrile derivatives have shown promise in drug discovery programs. The compound's structural motif appears in several biologically active molecules, particularly those targeting central nervous system disorders and metabolic diseases. This connection explains the frequent searches for "nitrile-containing drug candidates" and "structure-activity relationships of aromatic nitriles" in scientific databases.

Analytical characterization of CAS 82954-09-4 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Quality control protocols for this compound have become a hot topic, with many manufacturers searching for "validation methods for nitrile compounds" and "spectroscopic identification of substituted acetonitriles." The compound's chromatographic behavior and spectral fingerprints are well-documented in analytical literature.

In the agrochemical sector, derivatives of (phenyl)(dimethylphenyl)acetonitrile have demonstrated utility as crop protection agent precursors. This application aligns with current searches for "novel pesticide intermediates" and "environmentally benign agrochemical building blocks." The compound's selective reactivity allows for efficient transformation into various heterocyclic systems commonly found in modern agricultural chemicals.

Storage and handling recommendations for 82954-09-4 emphasize standard chemical safety protocols. While not classified as hazardous under normal conditions, proper container selection (typically amber glass under inert atmosphere) and temperature control (often room temperature storage) are recommended to maintain product integrity. These practical considerations frequently appear in searches by laboratory technicians and process chemists working with similar compounds.

The global market for (2,4-Dimethylphenyl)(phenyl)acetonitrile reflects broader trends in fine chemical demand. Regional production capabilities and supply chain dynamics for this compound are topics of interest for procurement specialists searching terms like "reliable nitrile compound suppliers" or "bulk acetonitrile derivative manufacturers." Recent market analyses suggest steady growth in demand, particularly from Asia-Pacific research centers and North American pharmaceutical hubs.

Future research directions for CAS No. 82954-09-4 may explore its potential in catalysis and molecular recognition systems. The compound's steric profile and electronic properties make it an intriguing candidate for ligand design in coordination chemistry, a subject generating increasing scholarly attention. Such applications would complement existing uses while opening new technology development pathways for this versatile chemical entity.